Cas no 1120-93-0 (4H-Pyran-4-thione)

4H-Pyran-4-thione structure

Product Name:4H-Pyran-4-thione

CAS No:1120-93-0

MF:C₅H₄OS

MW:112.149660110474

CID:227278

PubChem ID:136883

Update Time:2025-04-19

4H-Pyran-4-thione Chemical and Physical Properties

- 4H-Pyran-4-thione
- pyran-4-thione
- SCHEMBL186300
- DTXSID70149814
- 1120-93-0
- Inchi： 1S/C5H4OS/c7-5-1-3-6-4-2-5/h1-4H
- InChI Key： WWANKXYUVUCOMI-UHFFFAOYSA-N
- SMILES： S=C1C=COC=C1

1. Microwave spectra, structures and dipole moments of 4H-pyran-4-one and its sulphur analogues

John N. Macdonald,Susan A. Mackay,J. Kelvin Tyler,A. Peter Cox,Ian C. Ewart J. Chem. Soc. Faraday Trans. 2 1981 77 79
2. Photolysis of 2,6-diphenyl-4H-pyran-4-thione

N. Ishibe,M. Odani,K. Teramura J. Chem. Soc. D 1970 371a
3. Photo-oxygenation of 4H-pyran-4-thiones and 4H-thiopyran-4-thiones: reactivity and kinetic characterization

N. Ishibe,M. Odani,M. Sunami J. Chem. Soc. B 1971 1837
4. Studies of heterocyclic compounds. Part XII. A three-step synthesis of 6a-thiathiophthen from γ-pyrone

D. H. Reid,R. G. Webster J. Chem. Soc. Perkin Trans. 1 1972 1447
5. Studies of heterocyclic compounds. Part VIII. Direct conversion of 4H-thiopyran-4-thiones into 6a-thiathiophthens and 3-acylmethylene-3H-1,2-dithioles

J. G. Dingwall,D. H. Reid,J. D. Symon J. Chem. Soc. C 1970 2412